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Compound of Interest

Compound Name: 2-Iodoethyl benzoate

Cat. No.: B1590132 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of 2-
Iodoethyl Benzoate, a key intermediate in organic synthesis. With full editorial control, this

document is structured to deliver in-depth technical information, supported by field-proven

insights and authoritative references, to empower researchers in their scientific endeavors.

Chemical Identity and Molecular Structure
2-Iodoethyl benzoate, registered under CAS number 39252-69-2, is an organic compound

with the molecular formula C₉H₉IO₂. It has a molecular weight of 276.07 g/mol .[1][2] This

compound is structurally characterized by a benzoate group attached to an iodoethyl moiety.

Below is a diagram illustrating the molecular structure of 2-Iodoethyl benzoate.

Caption: Molecular structure of 2-Iodoethyl benzoate.

Physicochemical Properties
2-Iodoethyl benzoate is typically a colorless to light yellow liquid.[2][3] A summary of its key

physical properties is presented in the table below.
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Property Value Source(s)

Molecular Formula C₉H₉IO₂ [2]

Molecular Weight 276.07 g/mol [1][2]

Appearance Colorless to light yellow liquid [2][3]

Boiling Point 163-165 °C at 23 mmHg [1][2]

Density 1.67 g/cm³ [1][2]

Refractive Index 1.5700-1.5850 [1][2]

Note on Melting Point: While one source anomalously reports a melting point of 217°C, this is

inconsistent with its presentation as a liquid at ambient temperatures by multiple chemical

suppliers. A reliable, experimentally verified melting point is not readily available in the

surveyed literature.

Solubility: Specific quantitative solubility data in common organic solvents is not widely

published. However, based on its chemical structure, it is expected to be soluble in a range of

organic solvents such as acetone, and methyl ethyl ketone.[4]

Spectral Data
While specific spectral data is not consistently available across public databases, references to

¹H NMR, ¹³C NMR, and IR spectroscopy are present in chemical literature, indicating these are

standard methods for its characterization.[5][6] Researchers are advised to acquire and

interpret their own spectral data for this compound to ensure identity and purity for their specific

applications.

Synthesis and Reactivity
A common laboratory-scale synthesis of 2-Iodoethyl benzoate involves the reaction of 2-

chloroethyl benzoate with anhydrous sodium iodide in a suitable solvent like methyl ethyl

ketone.[4] The reaction proceeds via a Finkelstein-type halide exchange.

The reactivity of 2-Iodoethyl benzoate is primarily centered around the iodoethyl group. The

carbon-iodine bond is susceptible to nucleophilic substitution, making it a valuable precursor for
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introducing the ethyl benzoate moiety into other molecules. For instance, it can be reacted with

trimethylamine to synthesize benzoylcholine iodide.[4]

2-Chloroethyl benzoate 2-Iodoethyl benzoate

  + NaI
(Finkelstein Reaction)

Sodium Iodide

Benzoylcholine iodide
  + N(CH₃)₃

Trimethylamine

Click to download full resolution via product page

Caption: Synthetic pathway to and a key reaction of 2-Iodoethyl benzoate.

Applications in Research and Drug Development
As a member of the 2-iodobenzoate family of compounds, 2-Iodoethyl benzoate serves as a

versatile building block in organic synthesis. These compounds are precursors to a variety of

more complex molecules, including active pharmaceutical ingredients (APIs). While specific

examples detailing the use of 2-iodoethyl benzoate are not prevalent in the literature, related

2-iodobenzoic acid and its esters are utilized in the synthesis of non-steroidal anti-inflammatory

drugs (NSAIDs) and as precursors to important oxidizing agents.

Safety, Handling, and Storage
Hazard Identification:

2-Iodoethyl benzoate is classified as a hazardous substance. According to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), it is associated with

the following hazard statements:

H315: Causes skin irritation.[6]

H319: Causes serious eye irritation.[6]
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Precautionary Measures:

When handling 2-Iodoethyl benzoate, it is crucial to adhere to the following precautionary

statements:

P264: Wash skin thoroughly after handling.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

P332 + P313: If skin irritation occurs: Get medical advice/attention.[3]

P337 + P313: If eye irritation persists: Get medical advice/attention.[3]

Handling and Storage:

Handling: Wear appropriate personal protective equipment (PPE), including chemical-

resistant gloves, safety goggles, and a lab coat.[7] Ensure adequate ventilation to avoid

inhalation of vapors.[7] Do not get in eyes, on skin, or on clothing.[7]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][7] It is

also recommended to protect it from light.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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